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Compound of Interest

Compound Name: 2-Ethyl-3-methoxypyrazine-d5

Cat. No.: B12368157

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling
procedures for 2-Ethyl-3-methoxypyrazine-d5. No specific Safety Data Sheet (SDS) for the
deuterated (d5) form of this compound is publicly available. The information herein is primarily
derived from the SDS of its non-deuterated analog, 2-Ethyl-3-methoxypyrazine. The
toxicological and chemical properties are expected to be nearly identical; however, this guide
should be used as a reference in conjunction with institutional safety protocols.

Introduction

2-Ethyl-3-methoxypyrazine-d5 is the deuterated form of 2-Ethyl-3-methoxypyrazine, a
naturally occurring flavor and aroma compound found in various foods. In a research and drug
development context, deuterated compounds like 2-Ethyl-3-methoxypyrazine-d5 are
invaluable as internal standards for analytical quantification, particularly in mass spectrometry-
based assays. The incorporation of stable isotopes provides a distinct mass signature without
significantly altering the chemical properties, enabling precise measurement in complex
biological matrices.

This guide outlines the essential safety precautions, handling procedures, and emergency
responses necessary for the safe use of 2-Ethyl-3-methoxypyrazine-d5 in a laboratory
setting.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b12368157?utm_src=pdf-interest
https://www.benchchem.com/product/b12368157?utm_src=pdf-body
https://www.benchchem.com/product/b12368157?utm_src=pdf-body
https://www.benchchem.com/product/b12368157?utm_src=pdf-body
https://www.benchchem.com/product/b12368157?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hazard Identification and Classification

Based on the data for its non-deuterated analog, 2-Ethyl-3-methoxypyrazine is classified as a
hazardous substance. The primary hazards are summarized below.

GHS Hazard Statements:

H227: Combustible liquid.[1]

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1][2]

H318: Causes serious eye damage.[1]

H335: May cause respiratory irritation.[1][2]
Signal Word: Danger[1]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the
table below.

Quantitative Data Summary

The following tables summarize the key quantitative data available for 2-Ethyl-3-
methoxypyrazine, the non-deuterated analog of 2-Ethyl-3-methoxypyrazine-d5.

Table 1: Physical and Chemical Properties
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Property Value Reference
Molecular Formula C7H10N20 [2]

CAS Number 25680-58-4 [11[2]
Appearance Clear liquid [1]

Specific Gravity 1.049 g/cm3 @ 25°C [3]

Boiling Point 90°C @ 40 mmHg [3]

Flash Point 68.89°C (156.00°F) [3]

logP (o/w) 1.800 [3]

Table 2: Hazard and Precautionary Information
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Category Code Statement Reference
Hazard H227 Combustible liquid. [1]
H302 Harmful if swallowed. [1]
H315 Causes skin irritation. [11[2]
Causes serious eye
H318 [1]
damage.
May cause respiratory
H335 N [11[2]
irritation.
Keep away from heat,
) sparks, open flames
Prevention P210 [1]
and hot surfaces. No
smoking.
Avoid breathing
P261 [1]
vapor/spray.
Wash contaminated
P264 skin thoroughly after [1]
handling.
Do not eat, drink or
P270 smoke when using [1]
this product.
Wear protective
gloves/protective
P280 clothing/eye [1][2]
protection/face
protection.
If swallowed: Call a
Response P301+P312 poison center/doctor if  [1]
you feel unwell.
If on skin: Wash with
P302+P352 [1]

plenty of water.
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If inhaled: Remove

person to fresh air and
P304+P340 [1][2]

keep comfortable for

breathing.

If in eyes: Rinse

cautiously with water

for several minutes.
P305+P351+P338 Remove contact [1]

lenses, if present and

easy to do. Continue

rinsing.

Immediately call a
P310 , [1]
poison center/doctor.

Store in a well-

Storage P403+P235 ventilated place. Keep  [1]
cool.

P405 Store locked up. [1]
Dispose of

) contents/container in
Disposal P501 ] [1]
accordance with

national regulations.

Experimental Protocol: General Laboratory Safe
Handling

The following is a general protocol for the safe handling of pyrazine derivatives like 2-Ethyl-3-
methoxypyrazine-d5 in a laboratory setting. This should be adapted to specific experimental
needs and institutional guidelines.

4.1 Engineering Controls
o Always handle 2-Ethyl-3-methoxypyrazine-d5 in a well-ventilated area.

» Use a certified chemical fume hood for all procedures that may generate vapors or aerosols.
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» Ensure that an emergency eyewash station and safety shower are readily accessible.

4.2 Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles that comply with European standard EN 166
or equivalent.[2]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves for
any signs of degradation or puncture before use.

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For larger
quantities or tasks with a higher risk of splashing, consider additional protective clothing.

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, use
a properly fitted respirator with an appropriate organic vapor cartridge.

4.3 Handling and Storage

e Handling:

[e]

Avoid contact with skin, eyes, and clothing.[2]

(¢]

Do not inhale vapors or mists.[2]

[¢]

Keep away from heat, sparks, open flames, and other sources of ignition.[2][4]

[¢]

Do not eat, drink, or smoke in areas where the chemical is handled.[1][2]

[e]

Wash hands thoroughly after handling.[1]

e Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4]

o Keep away from incompatible materials such as strong oxidizing agents and strong acids.

[4]

o Store in a locked cabinet or other secure area.[1]
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4.4 First Aid Measures

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If
symptoms persist, seek medical attention.[1][2]

 If on Skin: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If skin irritation occurs, get medical advice.[1][2]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. Immediately call a poison center or doctor.[1]

o If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you
feel unwell.[1]

Visualized Workflows and Relationships

The following diagrams illustrate key logical workflows for handling hazardous chemicals in a
research environment.
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Start: New Experiment
with Hazardous Chemical

l

1. Conduct Risk Assessment
- Review SDS
- Identify Hazards

l

2. Select Appropriate PPE
- Goggles, Gloves, Lab Coat

3. Prepare Engineering Controls
- Fume Hood, Eyewash Station

4. Handle Chemical

- Weighing, Mixing, etc.

Spill Occurred?

5a. Execute Spill Response Protocol No

v

6. Dispose of Waste
- Follow Institutional Guidelines

7. Decontaminate Work Area

and PPE

End: Experiment Complete

Click to download full resolution via product page

Caption: General workflow for handling a hazardous chemical in a laboratory setting.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b12368157?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Exposure Event Occurs

(Inhalation, Skin/Eye Contact, Ingestion)

1. Remove from Source of Exposure
- Move to fresh air
- Remove contaminated clothing

2. Administer First Aid
- Rinse eyes/skin
- Do not induce vomiting

3. Seek Immediate Medical Attention
- Bring SDS to medical personnel

4. Report Incident
- Inform Lab Supervisor/EHS

End of Initial Response

Click to download full resolution via product page

Caption: Logical flow for an emergency response to a chemical exposure event.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of 2-Ethyl-3-
methoxypyrazine-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12368157#2-ethyl-3-methoxypyrazine-d5-safety-
data-sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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